![molecular formula C20H21N3O4S2 B2726817 N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2,5-dimethylbenzenesulfonamide CAS No. 921544-18-5](/img/structure/B2726817.png)
N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2,5-dimethylbenzenesulfonamide
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Description
Scientific Research Applications
Antimicrobial Activity
Pyridazine and pyridazinone derivatives, which include the compound , have shown a wide range of pharmacological activities, including antimicrobial properties . This suggests that our compound could potentially be used in the development of new antimicrobial drugs.
Antidepressant Properties
These derivatives have also been associated with antidepressant effects . Therefore, the compound could be explored for its potential use in the treatment of depressive disorders.
Antihypertensive Effects
Some pyridazine derivatives have been evaluated as potential antihypertensive agents . They were found to be vasodilators, with the 5-methyl pyridazine derivative showing consistently greater antihypertensive activity .
Anticancer Applications
The compound could potentially be used in cancer treatment, as pyridazine and pyridazinone derivatives have shown anticancer properties .
Antiplatelet Activity
These derivatives have also demonstrated antiplatelet effects . This suggests that the compound could be used in the prevention of blood clots.
Antiulcer Properties
The compound could potentially be used in the treatment of ulcers, as pyridazine and pyridazinone derivatives have shown antiulcer properties .
Herbicidal Applications
Pyridazine-based systems have been shown to have numerous practical applications, including use as herbicides . This suggests that the compound could potentially be used in agricultural applications.
Antitubercular Activity
Substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives, which are similar to our compound, have been designed, synthesized, and evaluated for their antitubercular activity against Mycobacterium tuberculosis H37Ra . This suggests that the compound could potentially be used in the treatment of tuberculosis.
properties
IUPAC Name |
N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-2,5-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4S2/c1-4-28(24,25)20-12-11-18(21-22-20)16-7-9-17(10-8-16)23-29(26,27)19-13-14(2)5-6-15(19)3/h5-13,23H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUWBEOCJSNYJEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=NN=C(C=C1)C2=CC=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2,5-dimethylbenzenesulfonamide |
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